Cas no 71319-21-6 ((4-methylphenyl)(3-nitrophenyl)methanone)

• Product Name: (4-methylphenyl)(3-nitrophenyl)methanone
• CAS No: 71319-21-6
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 976277
• PubChem ID: 309762
• Update Time: 2025-04-19

(4-methylphenyl)(3-nitrophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-methylphenyl)(3-nitrophenyl)methanone
• (4-methylphenyl)-(3-nitrophenyl)methanone
• (3-nitrophenyl)(4-tolyl)methanone
• (3-Nitro-phenyl)-p-tolyl-keton
• (3-Nitro-phenyl)-p-tolyl-methanone
• 3-nitro-4'-methylbenzophenone
• 3-nitrophenyl p-tolyl ketone
• 3-nitrophenyl(4-tolyl)methanone
• 4'-Methyl-3-nitro-benzophenon
• 4'-methyl-3-nitro-benzophenone
• AC1L7FRV
• CTK2H9233
• NSC212199
• Oprea1_663719
• Oprea1_704631
• SureCN961431
• 71319-21-6
• NSC-212199
• SCHEMBL961431
• DTXSID10309511
• AKOS025127580
• DB-102257

• Inchi： 1S/C14H11NO3/c1-10-5-7-11(8-6-10)14(16)12-3-2-4-13(9-12)15(17)18/h2-9H,1H3
• InChI Key： GTPDCZXPNKYFHC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 241.07393
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21
• LogP: 3.65740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones